Cas no 875577-66-5 (1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)-)

• Product Name: 1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)-
• CAS No: 875577-66-5
• MF: C₂₁H₁₆N₂O₂
• MW: 328.363945007324
• CID: 655153
• PubChem ID: 11515406
• Update Time: 2025-04-19

1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)-
• 1-[(4-phenylphenyl)methyl]indazole-3-carboxylic acid
• DTXSID50467907
• 875577-66-5

• Inchi： 1S/C21H16N2O2/c24-21(25)20-18-8-4-5-9-19(18)23(22-20)14-15-10-12-17(13-11-15)16-6-2-1-3-7-16/h1-13H,14H2,(H,24,25)
• InChI Key： NDLZXTTVQOLMMI-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N(CC2C=CC(C3C=CC=CC=3)=CC=2)N=1)=O

Computed Properties

• Exact Mass: 328.121177757g/mol
• Monoisotopic Mass: 328.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.1Ų